ethyl 3-cyano-2-(naphthalene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate

• IUPAC Name: ethyl 3-cyano-2-(naphthalene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C22H19N3O3S/c1-2-28-22(27)25-10-9-17-18(12-23)21(29-19(17)13-25)24-20(26)16-8-7-14-5-3-4-6-15(14)11-16/h3-8,11H,2,9-10,13H2,1H3,(H,24,26)
• InChI Key: GKJQBXDDZHWBRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. It includes a naphthalene moiety, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. It also contains a thieno[2,3-c]pyridine moiety, which is a type of heterocyclic compound that includes a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) fused with a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom). The presence of a cyano group (-CN) and a carboxylate ester group (-COO-) can also be inferred from the name.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The naphthalene moiety would contribute significant π-conjugation and aromatic character to the molecule, while the thiophene and pyridine rings would introduce heteroatoms (sulfur and nitrogen, respectively) that could participate in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the specific conditions and reagents used. The cyano group could be hydrolyzed to form a carboxylic acid, or it could undergo addition reactions with nucleophiles. The carboxylate ester group could be hydrolyzed or transesterified under acidic or basic conditions.

Future Directions

Thiophene and pyridine derivatives are areas of active research in organic and medicinal chemistry, and new synthetic methods and applications are continually being developed.

Mechanism of Action

The compound also contains a thieno[2,3-c]pyridine moiety, which is a biologically relevant purine bioisostere . Thiazolo[4,5-b]pyridines, a related class of compounds, have been reported to possess a broad spectrum of pharmacological activities, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .